Cas no 1291489-06-9 (5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde)

• Product Name: 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde
• CAS No: 1291489-06-9
• MF: C₁₁H₆Cl₂O₃
• MW: 257.069541454315
• CID: 5168396
• Update Time: 2025-05-24

5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dichlorophenoxy)furan-2-carbaldehyde
• 5-(3,5-Dichloro-phenoxy)-furan-2-carbaldehyde
• 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde

• Inchi： 1S/C11H6Cl2O3/c12-7-3-8(13)5-10(4-7)16-11-2-1-9(6-14)15-11/h1-6H
• InChI Key： FFKZRAFTULDLAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC1=CC=C(C=O)O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde

5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde: A Comprehensive Overview

5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde (CAS No. 1291489-06-9) is a chemical compound with a unique structure that combines a dichlorophenoxy group with a furan aldehyde moiety. This compound has garnered attention in various fields, including organic chemistry, pharmacology, and materials science, due to its potential applications and intriguing chemical properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde is defined by its dichlorophenoxy substituent attached to the furan ring at the 5-position and an aldehyde group at the 2-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and biological interactions. The presence of chlorine atoms in the phenoxy group adds to the compound's stability and bioavailability, making it a promising candidate for various applications.

Recent studies have explored the synthesis of 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde using advanced methodologies. One notable approach involves the Claisen condensation reaction between substituted phenols and aldehydes under specific catalytic conditions. This method not only enhances the yield but also ensures high purity of the final product. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde has been a focal point in recent research. In vitro studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown moderate cytotoxicity against certain cancer cell lines, suggesting its role in anticancer drug development. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, paving the way for targeted therapeutic applications.

In terms of materials science, 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde has been utilized as a precursor for synthesizing advanced polymers and materials with tailored properties. Its ability to form stable cross-links under thermal or photochemical conditions makes it valuable in creating high-performance composites for industrial applications.

Moreover, computational chemistry tools have been employed to predict the electronic properties and reactivity of 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde. These simulations provide insights into its potential interactions with biomolecules and environmental factors, aiding in the design of more efficient derivatives.

In conclusion, 5-(3,5-Dichlorophenoxy)furan-2-carbaldehyde (CAS No. 1291489-06-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.